Cas no 489-84-9 (Guaiazulene)

Guaiazulene Properties

Names and Identifiers

• Guaiazulene
• 1,4-Dimethyl-7-isopropylazulene
• Azulon
• 7-isopropyl-1,4-dimethylazulene
• 1,4-dimethyl-7-propan-2-ylazulene
• Guaiazulene Solution
• GUAIAZULENE(RG)
• Cuteazul
• Eucazulen
• Guaiazulene500µg
• Guajazulene
• Gurjunazulen
• Vetivazulen
• Azunol
• Kessazulen
• Uroazulen
• Purazulen
• Silazulon
• S-Guaiazulene
• Guiazulene
• Azulen-beris
• 3,8-Dimethyl-5-(2-propyl)azulene
• Azulene, 1,4-dimethyl-7-(1-methylethyl)-
• guaiazulen
• Azulol
• 1,4-Dimethyl-7-(1-methylethyl)azulene
• 1,4-dimethyl-7-(propan-2-yl)azulene
• Vaumigan
• hepatoprotectant
• Guaiazulene, 99%
• AZ-8 beris
• Azunol (TN)
• 7-isoprop
• 489-84-9
• SMR001306801
• MLSMR
• MLS002207286
• +Expand

• MDL： MFCD00003811
• InChIKey： FWKQNCXZGNBPFD-UHFFFAOYSA-N
• Inchi： 1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3
• SMILES： C([H])(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C2C([H])=C([H])C(C([H])([H])[H])=C2C=1[H]
• BRN： 1365001

Computed Properties

• Exact Mass: 198.140851g/mol
• Surface Charge: 0
• XLogP3: 4.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.140851g/mol
• Monoisotopic Mass: 198.140851g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 15
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.53160
• PSA: 0.00000
• Merck: 4554
• Refractive Index: 1.3166 (estimate)
• Water Partition Coefficient: Soluble in alcohol, water, 0.1115 mg/L @ 25°C (est).
• Boiling Point: 153 °C/7 mmHg(lit.)
• Melting Point: 27-29 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Powder
• Solubility: Insoluble in water, soluble in liquid paraffin, soluble in hot ethanol and ether
• Density: 0.976 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons